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Compound of Interest

Compound Name: 5-Hydroxy-2-iodobenzoic acid

Cat. No.: B1302134

An In-Depth Technical Guide to 5-Hydroxy-2-iodobenzoic Acid

This technical guide provides a comprehensive overview of 5-Hydroxy-2-iodobenzoic acid,
tailored for researchers, scientists, and professionals in drug development. The document
details its chemical and physical properties, experimental protocols for its synthesis and
analysis, and discusses its potential applications.

Physicochemical Properties

5-Hydroxy-2-iodobenzoic acid is a halogenated derivative of salicylic acid. Its chemical
structure and properties make it a valuable intermediate in organic synthesis.

Property Value Reference
Molecular Formula C7Hs10s [1]
Molecular Weight 264.02 g/mol [2]
CAS Number 57772-57-3 [1]
Physical Form Solid [2]
Melting Point 180°C [1]
Purity Typically >96% [2]
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Experimental Protocols
Synthesis of 5-Hydroxy-2-iodobenzoic acid

A general and effective method for the synthesis of 5-Hydroxy-2-iodobenzoic acid is through
the diazotization of 2-amino-5-hydroxybenzoic acid, followed by an iodination reaction.[1]

Materials:

e 2-amino-5-hydroxybenzoic acid

e Concentrated hydrochloric acid

e Sodium nitrite (NaNO2)

e Potassium iodide (KI)

o Water

o Ethyl acetate

e Anhydrous magnesium sulfate (MgSQOa)
« Silica gel for column chromatography
Procedure:

» Diazotization: Dissolve 2-amino-5-hydroxybenzoic acid (1.99 g, 1.33 mmol) in 20 mL of
water. To this solution, add 10 mL of concentrated hydrochloric acid. Cool the mixture to 0°C
in an ice bath and slowly add a solution of sodium nitrite (1.08 g, 45.6 mmol). Stir the
reaction mixture at 0°C for 30 minutes to facilitate the formation of the diazonium salt.[1]

 lodination: To the diazonium salt solution, add a solution of potassium iodide (3.24 g, 19.5
mmol) in 5 mL of water. Heat the resulting mixture to 90°C and stir for 30 minutes.[1]

o Work-up and Extraction: After the reaction is complete, cool the mixture and extract the
product with ethyl acetate. Wash the organic layer sequentially with water. Dry the organic
layer over anhydrous magnesium sulfate.[1]
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 Purification: Concentrate the dried organic layer under reduced pressure to obtain the crude
product. Purify the crude product by silica gel column chromatography to yield 5-Hydroxy-2-
iodobenzoic acid as a brown solid.[1]
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 5-HYDROXY-2-IODOBENZOIC ACID | 57772-57-3 [chemicalbook.com]

e 2.5-HYDROXY-2-IODOBENZOIC ACID | 57772-57-3 [sigmaaldrich.com]

 To cite this document: BenchChem. [molecular weight of 5-Hydroxy-2-iodobenzoic acid].

BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1302134#molecular-weight-of-5-hydroxy-2-

iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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